![molecular formula C16H21NO3 B295048 1-Azabicyclo[2.2.2]oct-3-yl 4-ethoxybenzoate](/img/structure/B295048.png)
1-Azabicyclo[2.2.2]oct-3-yl 4-ethoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Azabicyclo[2.2.2]oct-3-yl 4-ethoxybenzoate, also known as A-84, is a chemical compound that has been of interest to researchers due to its potential applications in the field of neuroscience. A-84 is a muscarinic acetylcholine receptor agonist, which means that it can activate specific receptors in the brain that are involved in a variety of physiological processes. In
Scientific Research Applications
1-Azabicyclo[2.2.2]oct-3-yl 4-ethoxybenzoate has been used in scientific research to study the muscarinic acetylcholine receptor system, which is involved in a variety of physiological processes, including learning and memory, attention, and movement control. This compound has been shown to selectively activate the M1 and M4 subtypes of muscarinic receptors, which are primarily located in the brain. This selectivity makes this compound a useful tool for studying the specific functions of these receptor subtypes.
Mechanism of Action
1-Azabicyclo[2.2.2]oct-3-yl 4-ethoxybenzoate acts as an agonist for the M1 and M4 subtypes of muscarinic acetylcholine receptors. When this compound binds to these receptors, it activates a signaling pathway that leads to the release of intracellular messengers, such as calcium ions and cyclic AMP. This activation of the muscarinic receptor system can have a variety of effects on neuronal activity, including the modulation of neurotransmitter release and the regulation of ion channels.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on the brain. Studies have demonstrated that this compound can enhance cognition and memory in animal models, suggesting that it may have potential therapeutic applications for cognitive disorders such as Alzheimer's disease. This compound has also been shown to modulate dopamine release in the brain, which may have implications for the treatment of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of 1-Azabicyclo[2.2.2]oct-3-yl 4-ethoxybenzoate is its selectivity for the M1 and M4 subtypes of muscarinic receptors, which allows researchers to study the specific functions of these receptor subtypes. However, this compound also has limitations as a research tool, including its relatively short half-life and the need for careful dosing to avoid toxic effects.
Future Directions
There are several future directions for research on 1-Azabicyclo[2.2.2]oct-3-yl 4-ethoxybenzoate. One area of interest is the development of novel compounds based on the structure of this compound that may have improved pharmacokinetic properties and therapeutic potential. Another area of research is the investigation of the role of muscarinic receptors in neurological and psychiatric disorders, and the potential use of muscarinic agonists such as this compound as therapeutic agents. Finally, further studies are needed to elucidate the precise mechanisms of action of this compound and its effects on neuronal signaling and behavior.
Synthesis Methods
The synthesis of 1-Azabicyclo[2.2.2]oct-3-yl 4-ethoxybenzoate involves several steps, starting with the reaction of ethyl 4-bromobenzoate with 1-azabicyclo[2.2.2]oct-3-ene. This reaction results in the formation of ethyl 4-(1-azabicyclo[2.2.2]oct-3-yl)benzoate, which is then treated with sodium ethoxide to yield this compound. The final product is purified using column chromatography to obtain a pure compound.
Properties
Molecular Formula |
C16H21NO3 |
---|---|
Molecular Weight |
275.34 g/mol |
IUPAC Name |
1-azabicyclo[2.2.2]octan-3-yl 4-ethoxybenzoate |
InChI |
InChI=1S/C16H21NO3/c1-2-19-14-5-3-13(4-6-14)16(18)20-15-11-17-9-7-12(15)8-10-17/h3-6,12,15H,2,7-11H2,1H3 |
InChI Key |
QCFUXVRBVWQPDP-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C(=O)OC2CN3CCC2CC3 |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)OC2CN3CCC2CC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.